3-(benzyloxy)-N-isobutylbenzamide

• IUPAC Name: N-(2-methylpropyl)-3-phenylmethoxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-14(2)12-19-18(20)16-9-6-10-17(11-16)21-13-15-7-4-3-5-8-15/h3-11,14H,12-13H2,1-2H3,(H,19,20)
• InChI Key: LCRVJWSVLNOZRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC(=CC=C1)OCC2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

3-(Benzyloxy)-N-isobutylbenzamide is a synthetic benzamide derivative characterized by a benzyloxy group (-OCH₂C₆H₅) at the 3-position of the benzene ring and an isobutylamide substituent (-NH-C(CH₂)₃) at the N-position. The compound’s structure combines lipophilic (benzyloxy) and branched aliphatic (isobutyl) moieties, which may influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

3-[(2-Chlorophenoxy)methyl]-N-isobutylbenzamide (CAS: 438464-91-6)

• Structure: Features a 2-chlorophenoxymethyl group at the 3-position and an isobutylamide group.
• Molecular Weight : 317.81 g/mol .
• Applications : Chlorinated analogs are often explored for antimicrobial or pesticidal activity due to halogen-enhanced stability .

3-Methoxy-N-(5-methyl-3-isoxazolyl)benzamide (CAS: 346719-61-7)

• Structure : Contains a methoxy (-OCH₃) group at the 3-position and an isoxazole ring at the N-position.
• Key Differences : The methoxy group is smaller and less lipophilic than benzyloxy, while the isoxazole ring introduces heterocyclic rigidity.
• Molecular Weight : 232.24 g/mol .
• Applications : Methoxy-substituted benzamides are frequently studied in medicinal chemistry for kinase inhibition or anti-inflammatory effects .

3-{[2-(4-Isobutylphenyl)propanoyl]amino}-N-(3-methylphenyl)benzamide (CAS: 791800-63-0)

• Structure: Includes a 4-isobutylphenyl-propanoyl chain and a 3-methylphenylamide group.
• Key Differences : The extended acyl chain enhances hydrophobicity, contrasting with the simpler isobutylamide in the target compound.
• Molecular Weight : 414.54 g/mol .
• Applications : Such analogs are investigated for their pharmacokinetic profiles, particularly in drug delivery systems .

Physicochemical Properties

A hypothetical comparison based on substituent trends is presented below:

Property	3-(Benzyloxy)-N-isobutylbenzamide (Hypothetical)	3-[(2-Chlorophenoxy)methyl]-N-isobutylbenzamide	3-Methoxy-N-(5-methyl-3-isoxazolyl)benzamide
Molecular Weight	~313.38 g/mol	317.81 g/mol	232.24 g/mol
logP (Lipophilicity)	~3.5 (estimated)	~3.8	~1.9
Water Solubility	Low (benzyloxy dominance)	Very low (chlorophenoxy)	Moderate (methoxy + polar isoxazole)
Melting Point	~120–140°C (predicted)	Not reported	Not reported

Key Observations :

• Chlorinated analogs (e.g., ) exhibit higher logP values, suggesting stronger hydrophobic interactions but poorer bioavailability.